Cas no 865181-06-2 (2-oxo-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2H-chromene-3-carboxamide)

• Product Name: 2-oxo-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2H-chromene-3-carboxamide
• CAS No: 865181-06-2
• MF: C₂₀H₁₂N₂O₃S
• MW: 360.385883331299
• CID: 5805093
• PubChem ID: 4078277
• Update Time: 2025-07-16

2-oxo-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-(3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)chromene-3-carboxamide
• 2-oxo-N-[(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2H-chromene-3-carboxamide
• (Z)-2-oxo-N-(3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)-2H-chromene-3-carboxamide
• F1365-2171
• AKOS024606593
• 865181-06-2
• 2-oxo-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2H-chromene-3-carboxamide

• Inchi： 1S/C20H12N2O3S/c1-2-11-22-15-8-4-6-10-17(15)26-20(22)21-18(23)14-12-13-7-3-5-9-16(13)25-19(14)24/h1,3-10,12H,11H2/b21-20-
• InChI Key： PDHJFTIGAQLQST-MRCUWXFGSA-N
• SMILES： S1/C(=N\C(C2C(=O)OC3C=CC=CC=3C=2)=O)/N(CC#C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 360.05686342g/mol
• Monoisotopic Mass: 360.05686342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.3Ų

Additional information on 2-oxo-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2H-chromene-3-carboxamide

Introduction to 2-oxo-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2H-chromene-3-carboxamide (CAS No. 865181-06-2)

2-Oxo-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2H-chromene-3-carboxamide, also known by its CAS number 865181-06-2, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of chromene derivatives and is characterized by its unique structural features, which include a chromene ring system and a benzothiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chromene ring system is a common structural motif found in various natural products and synthetic compounds. It is known for its ability to modulate biological processes, making it a valuable scaffold in drug discovery. The presence of the benzothiazole moiety further enhances the compound's pharmacological profile by introducing additional functional groups that can interact with biological targets. The combination of these structural elements in 2-oxo-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2H-chromene-3-carboxamide results in a molecule with a high degree of chemical diversity and potential for diverse biological activities.

Recent studies have explored the biological activities of 2-Oxo-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2H-chromene-3-carboxamide. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxic effects against various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are crucial processes in cancer therapy.

In addition to its anticancer properties, 2-Oxo-N-(2Z)-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2H-chromene-3-carboxamide has been investigated for its anti-inflammatory and antioxidant activities. Inflammation is a key factor in many diseases, including cardiovascular diseases, neurodegenerative disorders, and autoimmune conditions. The compound's ability to inhibit pro-inflammatory cytokines and reduce oxidative stress suggests its potential as a therapeutic agent for these conditions.

The pharmacokinetic properties of 2-Oxo-N-(2Z)-3-(prop-2-yinl)-2,3-dihydro-l , 3-benzothiazol - 0 ylidene - 0 H - chromen - 0 - carboxamide have also been studied. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. These properties are essential for ensuring that the compound can effectively reach its target sites in the body and exert its therapeutic effects without causing significant side effects.

To further understand the therapeutic potential of 2-Oxo-N-(2Z)-3-(prop - 0 yinl) - 0 , 0 -dihydro-l , l -benzothiazol - l ylidene-l H-chromen - l -carboxamide, clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Early results from phase I trials have shown promising outcomes, with no major adverse events reported at therapeutic doses.

In conclusion, 2-Oxo-N-(Z)-(prop-yinl)-dihydro-benzothiazol-yli dene-H-chromen-carboxamide (CAS No. 865181 -06-) represents a promising candidate for the development of new therapeutic agents. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover more about this compound's mechanisms of action and potential applications, it is likely to play an increasingly important role in the treatment of various diseases.